![molecular formula C20H28O6 B7804069 4alpha-Phorbol](/img/structure/B7804069.png)
4alpha-Phorbol
Overview
Description
4alpha-Phorbol is a useful research compound. Its molecular formula is C20H28O6 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Activation and Study of TRPV4 Ion Channels
4alpha-phorbol has been utilized to investigate the activation mechanism of transient receptor potential vanilloid 4 (TRPV4) ion channels. Studies involving chemical modification and site-directed mutagenesis of 4alpha-phorbol-didecanoate (4alpha-PDD) have provided insights into the molecular interactions and Ca(2+) dependence of the TRPV4 response, aiding in understanding ion channel activation and the design of ligands for these channels (Klausen et al., 2009).
2. Antimycobacterial Properties
Research on 4alpha-phorbol esters extracted from the fruits of Sapium indicum has revealed their antimycobacterial activity. These compounds showed effectiveness against certain strains of mycobacteria, indicating potential applications in treating mycobacterial infections (Chumkaew et al., 2003).
3. Synthesis and Structural Study
The synthesis of phorbol, which includes 4alpha-phorbol esters, has been a significant area of research. Synthetic methods have been developed to create these compounds, enabling the study of their unique structures and potential medicinal applications. This includes the creation of analogues with unique oxygen placements (Kawamura et al., 2016).
4. Study of Protein Kinase C Activation
4alpha-phorbol has been used to explore the activation of protein kinase C (PKC) in various cell types, including PC12 cells. This research helps in understanding the mechanisms of cellular signal transduction and the role of PKC in various physiological processes (Taylor et al., 2000).
5. Impact on Insulin Secretion and Ca(2+) Influx
Studies on pancreatic beta-cells have shown that 4alpha-phorbol can influence insulin secretion and Ca(2+) influx, suggesting a role in the regulation of glucose metabolism and potential implications for diabetes research (Nakamura et al., 2001).
6. Neuropathic Pain Research
Research involving 4alpha-phorbol has contributed to understanding mechanisms of neuropathic pain, particularly in models of chronic compression of the dorsal root ganglion. This work aids in the development of pain management strategies (Ning et al., 2014).
properties
IUPAC Name |
1,6,13,14-tetrahydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyltetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dien-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28O6/c1-9-5-13-18(24,15(9)22)7-11(8-21)6-12-14-17(3,4)20(14,26)16(23)10(2)19(12,13)25/h5-6,10,12-14,16,21,23-26H,7-8H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGVLYPPODPLXMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)CO)O)C)O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90860211 | |
Record name | 4a,7b,9,9a-Tetrahydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-5H-cyclopropa[3,4]benzo[1,2-e]azulen-5-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90860211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4alpha-Phorbol | |
CAS RN |
17673-25-5, 26241-63-4 | |
Record name | PHORBOL | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=154778 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4?-Phorbol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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